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Compound of Interest

Compound Name: FA-PEG5-Mal

Cat. No.: B11931895

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available safety information for FA-PEG5-Mal.
The data presented is primarily derived from supplier safety data sheets (SDS). It is important
to note that detailed experimental protocols and toxicological studies are not publicly available
in the reviewed literature. Therefore, this guide focuses on presenting the existing hazard
classifications, handling procedures, and emergency responses.

Chemical Identification

Identifier Information

Product Name FA-PEG5-Mal

Synonyms Folic acid-PEG5-Maleimide
Molecular Formula C35H45N9012

Molecular Weight 783.78

Hazard Identification and Classification

FA-PEG5-Mal is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards identified are acute oral
toxicity and significant aquatic toxicity.[1]
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GHS Classification Summary

Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed.
Acute aquatic toxicity 1 H400: Very toxic to aquatic life.
Chronic aquatic toxicity 1 H410: Very toxic to aquatic life

with long lasting effects.

Data sourced from DC Chemicals Safety Data Sheet.[1]

Precautionary Measures

The following precautionary statements are recommended when handling FA-PEG5-Mal to

minimize risk.

Precautionary Statement Summary

Code Statement
P264 Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
P273 Avoid release to the environment.

IF SWALLOWED: Call a POISON CENTER or
P301 + P312 L

doctor/physician if you feel unwell.
P330 Rinse mouth.
P391 Collect spillage.

Dispose of contents/container to an approved
P501

waste disposal plant.

Data sourced from DC Chemicals Safety Data Sheet.[1]

Experimental Protocols

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://dcchemicals.com/msds/MSDS_DC44451.html
https://www.benchchem.com/product/b11931895?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC44451.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11931895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Detailed experimental protocols for the toxicological assessment of FA-PEG5-Mal are not
provided in the available safety data sheets. The hazard classifications are based on
standardized GHS criteria, but the specific studies from which these classifications are derived

are not publicly detailed.

Signaling Pathways

Information regarding the interaction of FA-PEG5-Mal with specific signaling pathways from a
toxicological perspective is not available in the reviewed safety documents.

Safe Handling and Emergency Procedures
Personal Protective Equipment (PPE) and Handling

A generalized workflow for the safe handling of FA-PEG5-Mal is outlined below. This is based
on standard laboratory practice for handling hazardous chemicals and the precautionary
statements provided in the SDS.
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FA-PEG5-Mal Safe Handling Workflow

Preparation

Review SDS

:

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

roceed to Handling

Handling

Weigh/Handle in a
Vented Enclosure

l

Avoid Dust/Aerosol
Formation

~
~

“~.In Case of Spill

“Spill & Emergency

Wash Hands Thoroughly

After Handling Evacuate Area

fter Use

Storage & Disposal

Store at -20°C ina
Tightly Sealed Container

l

Dispose of Waste in Follow First Aid
Accordance with Regulations Procedures

:

Avoid Environmental Release

Collect Spillage

Click to download full resolution via product page

A workflow for the safe handling of FA-PEG5-Mal.
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First Aid Measures

In the event of exposure, the following first aid measures should be taken immediately.[1]

Exposure Route First Aid Procedure

Remove contact lenses. Flush eyes immediately
Eye Contact ) .
with large amounts of water. Call a physician.

Rinse skin thoroughly with large amounts of

Skin Contact water. Remove contaminated clothing. Call a
physician.
) Move to fresh air. If breathing is difficult, seek
Inhalation ) )
medical attention.
) IF SWALLOWED: Call a POISON CENTER or
Ingestion

doctor/physician if you feel unwell. Rinse mouth.

Data sourced from DC Chemicals Safety Data Sheet.[1]

Storage and Stability

Proper storage is crucial to maintain the integrity of FA-PEG5-Mal.

Parameter Recommendation
Storage Temperature -20°C

- Keep container tightly sealed in a cool, well-
Conditions

ventilated area. Protect from light and moisture.

Incompatibilities Keep away from strong oxidizing agents.

Ecological Information

FA-PEG5-Mal is classified as very toxic to aquatic life with long-lasting effects. All handling and
disposal procedures should be conducted in a manner that prevents environmental release.
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Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
comprehensive risk assessment. Always consult the most current Safety Data Sheet from your
supplier before handling this chemical and adhere to all institutional and regulatory safety
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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